Cas no 126911-44-2 (L-Phenylalanine,N-[[2-(acetylamino)ethyl]sulfonyl]-, methyl ester)

• Product Name: L-Phenylalanine,N-[[2-(acetylamino)ethyl]sulfonyl]-, methyl ester
• CAS No: 126911-44-2
• MF: C₁₄H₂₀N₂O₅S
• MW: 328.384002685547
• CID: 169736
• PubChem ID: 195500
• Update Time: 2025-04-19

L-Phenylalanine,N-[[2-(acetylamino)ethyl]sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[[2-(acetylamino)ethyl]sulfonyl]-, methyl ester
• methyl (2S)-2-(2-acetamidoethylsulfonylamino)-3-phenylpropanoate
• N-acetyltaurylphenylalanine methyl ester
• methyl N-{[2-(acetylamino)ethyl]sulfonyl}-L-phenylalaninate
• N-Acetyltauryl-L-phenylalanine methyl ester
• N-Atpme
• 126911-44-2
• DTXSID20155324

• Inchi： 1S/C14H20N2O5S/c1-11(17)15-8-9-22(19,20)16-13(14(18)21-2)10-12-6-4-3-5-7-12/h3-7,13,16H,8-10H2,1-2H3,(H,15,17)/t13-/m0/s1
• InChI Key： LEKJONVDIDMJJX-ZDUSSCGKSA-N
• SMILES： S(CCNC(C)=O)(N[C@H](C(=O)OC)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 328.1094
• Monoisotopic Mass: 328.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.258
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.539
• PSA: 101.57